Cas no 876601-43-3 (2-Cyano-4-fluorophenylboronic acid)

• Product name: 2-Cyano-4-fluorophenylboronic acid
• CAS No: 876601-43-3
• MF: C₇H₅BFNO₂
• MW: 164.929505109787
• MDL: MFCD12546526
• CID: 706840
• PubChem ID: 46739605

2-Cyano-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Cyano-4-fluorophenyl)boronic acid
• 2-CYANO-4-FLUOROPHENYLBORONIC ACID
• Boronic acid, B-(2-cyano-4-fluorophenyl)-
• 2-Cyano-4-fluorobenzeneboronic acid pinacol ester
• Boronic acid, (2-cyano-4-fluorophenyl)-
• TZAYQOISLSBMIP-UHFFFAOYSA-N
• 3924AC
• FCH923704
• (2-cyano-4-fluoranyl-phenyl)boronic acid
• PC412334
• Boronic acid,b-(2-cyano-4-fluorophenyl)-
• AX8223291
• ST2402201
• A842328
• B-(2-Cyano-4-fluorophenyl)boronic acid (ACI)
• Boronic acid, (2-cyano-4-fluorophenyl)- (9CI)
• AKOS006344054
• SCHEMBL385455
• DTXSID90675201
• 2-Cyano-4-fluorophenylboronicacid
• (2-cyano-4-fluoro-phenyl)boronic acid
• 876601-43-3
• SY104705
• MFCD12546526
• (2-Cyano-4-fluorophenyl)boronicacid
• DS-16922
• EN300-179766
• CS-W006342
• 2-Cyano-4-fluorophenylboronic acid

• MDL： MFCD12546526
• Inchi： 1S/C7H5BFNO2/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-3,11-12H
• InChI Key： TZAYQOISLSBMIP-UHFFFAOYSA-N
• SMILES： N#CC1C(B(O)O)=CC=C(F)C=1

Computed Properties

• Exact Mass: 165.04000
• Monoisotopic Mass: 165.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 357.8±52.0 °C at 760 mmHg
• Flash Point: 170.2±30.7 °C
• PSA: 64.25000
• LogP: -0.62282

2-Cyano-4-fluorophenylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters